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Introduction

The isolation of high-quality, intact total RNA from tissues is a critical prerequisite for a
multitude of molecular biology applications, including reverse transcription quantitative PCR
(RT-gPCR), microarray analysis, and next-generation sequencing (NGS). The guanidine
isothiocyanate (GITC) method, particularly the single-step acid guanidinium thiocyanate-
phenol-chloroform (AGPC) extraction, remains a gold standard for its robustness and efficacy
in inactivating endogenous RNases and denaturing proteins, thereby preserving RNA integrity.
[1] This document provides detailed application notes, a comprehensive protocol, and expected
outcomes for RNA extraction from various tissues using a GITC-based method.

Guanidine isothiocyanate is a potent chaotropic agent that disrupts cellular structures and
inactivates nucleases by denaturing proteins.[1][2] When used in conjunction with phenol and
chloroform, it facilitates the separation of RNA from DNA and proteins. Under acidic conditions,
total RNA is selectively retained in the agueous phase, while DNA and proteins are partitioned
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into the interphase and organic phase, respectively.[3][4] Subsequent precipitation with
isopropanol and washing with ethanol yields a pure RNA pellet.

Data Presentation

The yield and quality of extracted RNA can vary significantly depending on the tissue type, its
metabolic activity, and the specific protocol employed. The following table summarizes
representative quantitative data from various tissues using guanidine isothiocyanate-based
RNA extraction methods.

RNA
. . . A260/A280 Integrity Reference(s
Tissue Type Species RNA Yield .
Ratio Number )
(RIN)
Cerebral 1,959.06 +
Mouse 2.03+0.012 Not Reported  [2]
Cortex 49.68 ng/mg
Placenta Human 1-1.1 mg/g Not Reported  Not Reported  [5]
Brain 275-510
Mouse 1.7-19 8-10 [3]
(Punches) ng/punch
_ _ ~1297
Lung (Slices) Pig ] Not Reported  Not Reported  [6]
ng/slice
Visceral
) Human Not Reported  Not Reported ~8.5 [7]
Adipose
Subcutaneou
) Human Not Reported  Not Reported ~8.1 [7]
s Adipose
Liver Human Not Reported  Not Reported <7.0 [7]
Muscle Human Not Reported  Not Reported  Not Reported  [7]

Note: The variability in reported units (e.g., ng/mg vs. mg/g) and the specific guanidine
isothiocyanate-based method used should be considered when comparing these values.

Experimental Workflow
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The overall workflow for guanidine isothiocyanate-based RNA extraction from tissues is
depicted in the following diagram.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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